N'-[(1-allyl-2-methyl-1H-indol-3-yl)methylene]-4-bromobenzohydrazide

• Molecular Formula: C20H18BrN3O
• Molecular Weight: 396.3 g/mol
• IUPAC Name: 4-bromo-N-[(E)-(2-methyl-1-prop-2-enylindol-3-yl)methylideneamino]benzamide
• InChI: InChI=1S/C20H18BrN3O/c1-3-12-24-14(2)18(17-6-4-5-7-19(17)24)13-22-23-20(25)15-8-10-16(21)11-9-15/h3-11,13H,1,12H2,2H3,(H,23,25)/b22-13+
• InChI Key: YNEIGULYCRLKJH-LPYMAVHISA-N
• Isomeric SMILES: CC1=C(C2=CC=CC=C2N1CC=C)/C=N/NC(=O)C3=CC=C(C=C3)Br
• SMILES: CC1=C(C2=CC=CC=C2N1CC=C)C=NNC(=O)C3=CC=C(C=C3)Br

Description

N'-[(1-allyl-2-methyl-1H-indol-3-yl)methylene]-4-bromobenzohydrazide, also known as AMBH, is a novel compound that has gained attention in the scientific community due to its potential therapeutic properties. AMBH belongs to the class of hydrazones and has been found to exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

Mechanism of Action

The exact mechanism of action of N'-[(1-allyl-2-methyl-1H-indol-3-yl)methylene]-4-bromobenzohydrazide is not fully understood. However, studies suggest that it may exert its biological effects by interfering with various cellular pathways. For example, N'-[(1-allyl-2-methyl-1H-indol-3-yl)methylene]-4-bromobenzohydrazide has been found to induce apoptosis in cancer cells by activating the caspase-dependent pathway. It has also been shown to inhibit the NF-κB pathway, which plays a crucial role in regulating inflammation and immune responses.
Biochemical and physiological effects:
N'-[(1-allyl-2-methyl-1H-indol-3-yl)methylene]-4-bromobenzohydrazide has been found to exhibit several biochemical and physiological effects. In vitro studies have shown that it can induce cell cycle arrest and apoptosis in cancer cells. It has also been found to inhibit the migration and invasion of cancer cells. In addition, N'-[(1-allyl-2-methyl-1H-indol-3-yl)methylene]-4-bromobenzohydrazide has been found to reduce the production of reactive oxygen species and lipid peroxidation, which are associated with oxidative stress. Furthermore, N'-[(1-allyl-2-methyl-1H-indol-3-yl)methylene]-4-bromobenzohydrazide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-[(1-allyl-2-methyl-1H-indol-3-yl)methylene]-4-bromobenzohydrazide in lab experiments is its broad spectrum of biological activities. It can be used to study the effects of anti-cancer, anti-inflammatory, and antimicrobial agents. Another advantage is its relatively simple synthesis method, which allows for easy production of the compound. However, one limitation of N'-[(1-allyl-2-methyl-1H-indol-3-yl)methylene]-4-bromobenzohydrazide is its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N'-[(1-allyl-2-methyl-1H-indol-3-yl)methylene]-4-bromobenzohydrazide. One area of interest is the development of novel drug formulations that can improve the solubility and bioavailability of N'-[(1-allyl-2-methyl-1H-indol-3-yl)methylene]-4-bromobenzohydrazide. Another direction is the investigation of its potential use in combination with other drugs for cancer treatment. Additionally, further studies are needed to elucidate the exact mechanism of action of N'-[(1-allyl-2-methyl-1H-indol-3-yl)methylene]-4-bromobenzohydrazide and to identify its molecular targets. Lastly, the potential use of N'-[(1-allyl-2-methyl-1H-indol-3-yl)methylene]-4-bromobenzohydrazide in treating other diseases, such as neurodegenerative disorders and cardiovascular diseases, warrants further investigation.

Synthesis Methods

The synthesis of N'-[(1-allyl-2-methyl-1H-indol-3-yl)methylene]-4-bromobenzohydrazide involves the condensation reaction between 4-bromobenzohydrazide and 1-allyl-2-methyl-1H-indole-3-carbaldehyde in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in a solvent such as ethanol or methanol. The purity and yield of the final product can be improved by recrystallization.

Scientific Research Applications

N'-[(1-allyl-2-methyl-1H-indol-3-yl)methylene]-4-bromobenzohydrazide has been extensively studied for its potential therapeutic applications. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. N'-[(1-allyl-2-methyl-1H-indol-3-yl)methylene]-4-bromobenzohydrazide has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, N'-[(1-allyl-2-methyl-1H-indol-3-yl)methylene]-4-bromobenzohydrazide has shown antimicrobial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli.